Cas no 1240049-71-1 (4-(hydrazinylmethyl)-2-methyl-1,3-thiazole)
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(hydrazinylmethyl)-2-methylthiazole
- 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole
- Thiazole, 4-(hydrazinylmethyl)-2-methyl-
-
- MDL: MFCD18458895
- Inchi: 1S/C5H9N3S/c1-4-8-5(2-7-6)3-9-4/h3,7H,2,6H2,1H3
- InChI Key: YNANRLYDZVTUEW-UHFFFAOYSA-N
- SMILES: S1C=C(CNN)N=C1C
Computed Properties
- Exact Mass: 143.052
- Monoisotopic Mass: 143.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 88.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 79.2
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-275934-0.05g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 0.05g |
$647.0 | 2025-03-20 | |
| Enamine | EN300-275934-0.1g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 0.1g |
$678.0 | 2025-03-20 | |
| Enamine | EN300-275934-0.25g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 0.25g |
$708.0 | 2025-03-20 | |
| Enamine | EN300-275934-0.5g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 0.5g |
$739.0 | 2025-03-20 | |
| Enamine | EN300-275934-1.0g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 1.0g |
$770.0 | 2025-03-20 | |
| Enamine | EN300-275934-2.5g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 2.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-275934-5.0g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 5.0g |
$2235.0 | 2025-03-20 | |
| Enamine | EN300-275934-10.0g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 95.0% | 10.0g |
$3315.0 | 2025-03-20 | |
| Enamine | EN300-275934-1g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 1g |
$770.0 | 2023-09-10 | ||
| Enamine | EN300-275934-5g |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole |
1240049-71-1 | 5g |
$2235.0 | 2023-09-10 |
4-(hydrazinylmethyl)-2-methyl-1,3-thiazole Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole
4-(Hydrazinylmethyl)-2-methyl-1,3-thiazole: A Comprehensive Overview
The compound with CAS No. 1240049-71-1, known as 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole, is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazoles, which are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The presence of a hydrazine group (-NH-NH2) and a methyl group (-CH3) at specific positions on the thiazole ring imparts distinct reactivity and functionality to this molecule.
Recent studies have highlighted the versatility of 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole in organic synthesis. Its ability to act as a versatile building block has been exploited in the construction of complex molecular architectures. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules, including potential drug candidates for treating various diseases such as cancer and neurodegenerative disorders.
The synthesis of 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole ring system. The introduction of the hydrazine group and methyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. These reactions are highly efficient and selective, ensuring high yields and purity of the final product.
In terms of applications, 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole has shown promise in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Additionally, this compound exhibits interesting pharmacological properties, including anti-inflammatory and antioxidant activities, which have been extensively studied in vitro and in vivo models.
The structural flexibility of 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the use of this compound as a scaffold for designing enzyme inhibitors and receptor agonists/antagonists. These studies have provided valuable insights into its potential role in drug discovery and development.
In conclusion, 4-(hydrazinylmethyl)-2-methyl-1,3-thiazole is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.
1240049-71-1 (4-(hydrazinylmethyl)-2-methyl-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)